Cas no 2680874-99-9 (2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid)

• Product Name: 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid
• CAS No: 2680874-99-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5653709
• PubChem ID: 165918495
• Update Time: 2025-10-20

2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277455
• 2-methyl-3-[3-(N-methylacetamido)piperidin-1-yl]propanoic acid
• 2680874-99-9
• 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid

• Inchi： 1S/C12H22N2O3/c1-9(12(16)17)7-14-6-4-5-11(8-14)13(3)10(2)15/h9,11H,4-8H2,1-3H3,(H,16,17)
• InChI Key： AQBOOYISXZNYOR-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1CCCN(CC(C(=O)O)C)C1

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid

Comprehensive Overview of 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid (CAS No. 2680874-99-9)

The compound 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid (CAS No. 2680874-99-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a propanoic acid moiety, makes it a promising candidate for various applications, including drug development and biochemical studies. Researchers are particularly interested in its potential role as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in medicinal chemistry. The 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid stands out due to its N-methylacetamido group, which enhances its solubility and bioavailability. This characteristic is critical for drug formulation, as it improves the compound's absorption and distribution in biological systems. Additionally, its propanoic acid tail offers opportunities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 2680874-99-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and potential applications. For instance, questions like "How to synthesize 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid?" or "What are the biological activities of CAS No. 2680874-99-9?" are common in search engines. Addressing these queries, this article provides a detailed exploration of the compound's attributes and its significance in contemporary research.

From a structural perspective, the piperidine core of 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid is a hallmark of many CNS-active compounds. This has led to speculation about its potential in neurological drug discovery, though further studies are needed to validate these claims. The N-methylacetamido substituent also contributes to its metabolic stability, a key factor in pharmacokinetics. These features align with current trends in precision medicine, where tailored molecular designs are prioritized for enhanced therapeutic outcomes.

Another area of interest is the compound's role in chemoinformatics and molecular docking studies. Researchers are leveraging its structure to predict interactions with protein targets, a practice increasingly supported by AI-driven drug discovery tools. Searches like "CAS No. 2680874-99-9 molecular docking" highlight this trend, underscoring the compound's utility in computational chemistry. Such applications are pivotal in accelerating drug development pipelines, reducing both time and costs associated with traditional methods.

In conclusion, 2-methyl-3-3-(N-methylacetamido)piperidin-1-ylpropanoic acid (CAS No. 2680874-99-9) represents a fascinating subject of study with broad implications for pharmaceutical innovation. Its structural complexity and functional versatility make it a valuable asset in both academic research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical science and therapeutic development.